Cas no 2454397-99-8 (1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)-)
1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)-
- 4,4,5,5-Tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane
-
- Inchi: 1S/C17H21BO2/c1-12-8-6-9-13-10-7-11-14(15(12)13)18-19-16(2,3)17(4,5)20-18/h6-11H,1-5H3
- InChI Key: OUFWQGLUAVLHDA-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1C1=C2C(C=CC=C2C)=CC=C1
1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM538534-1g |
4,4,5,5-Tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane |
2454397-99-8 | 95%+ | 1g |
$2654 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1229713-1g |
4,4,5,5-Tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane |
2454397-99-8 | 98% | 1g |
¥24150 | 2023-03-11 |
1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)- Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)-
Recent Advances in the Study of 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)- (CAS: 2454397-99-8)
The compound 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)- (CAS: 2454397-99-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.
Recent studies have highlighted the role of this boronic ester derivative in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules. The compound's stability and reactivity make it an attractive candidate for constructing pharmacologically active scaffolds. Notably, its naphthalene moiety has been linked to enhanced binding affinity for certain protein targets, suggesting potential applications in oncology and neurodegenerative disease research.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a proteolysis-targeting chimera (PROTAC) warhead. Researchers found that when incorporated into PROTAC designs, the boronic ester functionality facilitated targeted protein degradation with remarkable specificity, particularly in cancer cell lines. This finding opens new avenues for the development of next-generation targeted therapies.
From a synthetic chemistry perspective, advances in the preparation of this compound have been reported. A novel catalytic system using palladium nanoparticles has improved yield and reduced reaction times, addressing previous challenges in large-scale production. These methodological improvements are crucial for facilitating further biological evaluation and potential clinical translation.
Structural-activity relationship (SAR) studies have revealed that the methyl groups at the 4,4,5,5-positions of the dioxaborolane ring contribute significantly to the compound's metabolic stability. This characteristic, combined with its favorable pharmacokinetic profile observed in animal models, positions it as a promising lead compound for further optimization.
In the context of drug discovery, computational modeling has predicted several potential therapeutic targets for this compound, including kinases and epigenetic regulators. Experimental validation of these predictions is currently underway in multiple laboratories, with preliminary results suggesting potent inhibitory activity against specific cancer-associated proteins.
The safety profile of this compound has been evaluated in recent toxicology studies, which reported good tolerability in rodent models at therapeutic doses. However, researchers caution that further investigation is needed to fully understand its off-target effects and potential drug-drug interactions before clinical applications can be considered.
Looking forward, the unique chemical properties of 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)- (CAS: 2454397-99-8) position it as a versatile building block for both medicinal chemistry and chemical biology applications. Ongoing research is expected to further elucidate its mechanism of action and expand its therapeutic potential across multiple disease areas.
2454397-99-8 (1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(8-methyl-1-naphthalenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)